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Compound of Interest

Compound Name: 2-Hydroxypentadecanoic acid

CAS No.: 2507-54-2

Cat. No.: B1237189 Get Quote

Executive Summary
While sharing an identical molecular formula (

) and chain length, 2-hydroxypentadecanoic acid (

-hydroxy) and 3-hydroxypentadecanoic acid (

-hydroxy) represent fundamentally distinct biological lineages.

3-Hydroxypentadecanoic Acid is a canonical bacterial metabolite, serving as a structural

anchor in Lipid A (endotoxin) and a monomer in polyhydroxyalkanoates (PHAs). Its presence

is a definitive biomarker for Gram-negative bacterial burden and specific surfactant-

producing species (Bacillus, Pseudomonas).

2-Hydroxypentadecanoic Acid is primarily associated with eukaryotic stress responses

(plant

-dioxygenases) and mammalian sphingolipid metabolism (via Fatty Acid 2-Hydroxylase,
FA2H). It serves as a critical marker for neurodegenerative disorders involving myelin
stability.

The ability to analytically differentiate these isomers via GC-MS fragmentation patterns (m/z

103 vs. m/z 90) is a prerequisite for accurate lipidomic profiling in drug discovery.
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Chemical & Structural Analysis
Stereochemistry and Functional Group Positioning
The position of the hydroxyl group dictates the molecule's reactivity and biological role.

Feature

2-Hydroxypentadecanoic

Acid (

-OH)

3-Hydroxypentadecanoic

Acid (

-OH)

IUPAC Name 2-hydroxypentadecanoic acid 3-hydroxypentadecanoic acid

Position
C2 (Alpha carbon, adjacent to

carboxyl)
C3 (Beta carbon)

Chirality
Typically (R) in

mammals/plants

Typically (R) in bacterial Lipid

A

pKa (approx)
~3.5 (Inductive effect of

-OH increases acidity)

~4.5 (Similar to unsubstituted

fatty acids)

Reactivity
Prone to

-oxidation (decarboxylation)

Prone to

-elimination (dehydration)

Structural Visualization
The following diagram contrasts the chemical structure and primary mass spectrometry

fragmentation points.
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Caption: Structural comparison highlighting the alpha vs. beta hydroxyl positions and their

respective diagnostic MS cleavage sites.

Biosynthetic Origins & Metabolic Pathways
Understanding the origin of these lipids allows researchers to pinpoint the biological source

(host vs. pathogen) in complex samples.

3-Hydroxypentadecanoic Acid: The Bacterial Signature
This isomer is synthesized via the Type II Fatty Acid Synthesis (FAS II) pathway, exclusive to

bacteria and mitochondria.

Precursor: Odd-chain primers (Propionyl-CoA) derived from amino acids (Valine/Isoleucine)

or environmental odd-chain acids.

Enzymology:
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FabH/FabF: Condenses Malonyl-ACP with the primer.

FabG (Ketoacyl-ACP Reductase): Reduces the

-keto group to a

-hydroxy group.

Diverticul: Instead of dehydration (FabZ), the 3-OH-acyl-ACP is intercepted by LpxA/LpxD

for Lipid A synthesis or PhaG for polyhydroxyalkanoate (PHA) storage.

Significance: Accumulation of 3-OH C15:0 suggests the presence of specific Gram-negative

bacteria (e.g., Pectinatus, Veillonella) or biosurfactant producers (Bacillus lipopeptides).

2-Hydroxypentadecanoic Acid: The Eukaryotic
Stress/Signal
This isomer arises from the modification of pre-existing fatty acids.

Mammalian Pathway:

Enzyme:Fatty Acid 2-Hydroxylase (FA2H).[1][2]

Substrate: Pentadecanoyl-CoA (rare, usually C22-C26 are preferred, making C15 a

unique marker for specific metabolic states or dietary intake).

Location: ER membrane, incorporated into ceramides/cerebrosides.

Plant/Moss Pathway:

Enzyme:

-Dioxygenase (

-DOX).[3]

Mechanism: Oxygenation of C15:0 to a 2-hydroperoxy intermediate, reduced to 2-hydroxy.

Role: Defense signaling against pathogens (wounding response).
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Analytical Differentiation (GC-MS)
This is the most critical section for the laboratory scientist. Standard EI (Electron Ionization)

GC-MS of Methyl Ester (FAME) derivatives provides the most robust differentiation.

Derivatization Protocol
Direct analysis of free fatty acids is poor. Two-step derivatization is recommended for hydroxy-

fatty acids to improve volatility and fragmentation specificity.

Methylation:

/Methanol (

C, 15 min)

Forms FAME.

Silylation (Optional but Recommended): BSTFA + 1% TMCS (

C, 30 min)

Forms TMS ether of the hydroxyl group.

Mass Spectral Fingerprints (FAME Derivatives)
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Isomer (Methyl Ester) Diagnostic Ion (m/z) Mechanistic Origin

3-OH C15:0 103 (Base Peak)

Cleavage between C3 and C4.

Fragment:

. This ion is universal for all

straight-chain 3-OH FAMEs.

M-18 (254) Loss of water (dehydration).

2-OH C15:0 90

McLafferty Rearrangement.

Specific to 2-hydroxy methyl

esters.

M-59 (213)
Loss of Carbomethoxy group

.

M-18 (254)
Loss of water (less intense

than in 3-OH).

Analytical Workflow Diagram
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Caption: Step-by-step analytical workflow for distinguishing hydroxy-fatty acid isomers using

GC-MS.

Applications in Drug Development & Research
3-OH C15:0 as an Endotoxin Biomarker
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Context: Drug safety and sepsis research.

Application: While 3-OH C14:0 is the standard marker for LPS, 3-OH C15:0 is a specific

marker for odd-chain producing bacteria (e.g., Pectinatus in brewery spoilage, or specific gut

microbiota).

Drug Target: Inhibitors of LpxC (UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine

deacetylase) are developed as novel antibiotics. Monitoring the depletion of 3-OH fatty acids

in bacterial membranes is a direct pharmacodynamic marker of LpxC inhibition.

2-OH C15:0 in Neurodegenerative Disease
Context: Sphingolipid metabolism disorders.

Application: Mutations in the FA2H gene lead to Spastic Paraplegia 35 (SPG35) and

Leukodystrophy.

Mechanism: Loss of 2-hydroxylation destabilizes myelin sheath galactolipids.

Research Use: 2-OH C15:0 (often used as an internal standard due to its low endogenous

abundance compared to C24:0) is critical for quantifying FA2H activity in patient-derived

cells.

Adjuvant Development
Synthetic Lipid A: Synthetic analogs of Lipid A (e.g., GLA, MPL) are used as vaccine

adjuvants. The chain length and hydroxylation position (3-OH) are critical for TLR4 receptor

agonist activity. Modifying the chain length to C15 (odd chain) modulates the immune

potency and toxicity profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1237189?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

